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Compound of Interest

Compound Name: Gaultherin

Cat. No.: B1234681 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of Gaultherin, a

natural salicylate derivative. Adherence to these procedures is vital to mitigate risks to

personnel and the environment.

Hazard Profile and Safety Precautions
Gaultherin is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Before handling, it is imperative to be familiar with the substance's Safety Data

Sheet (SDS) and to wear appropriate personal protective equipment (PPE), including safety

goggles with side-shields, protective gloves, and impervious clothing.[1] Work should be

conducted in a well-ventilated area, and the formation of dust and aerosols should be avoided.

[1]

Step-by-Step Disposal Procedure
The primary directive for Gaultherin disposal is to entrust it to an approved waste disposal

plant.[1] The following steps outline the process for its collection and preparation for

professional disposal:

Waste Collection:
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Collect waste Gaultherin, whether in solid form or in solution, in a designated and

compatible hazardous waste container.[2][3]

Ensure the container is in good condition, leak-proof, and has a secure, tightly sealed cap.

[2][4] The container must remain closed except when adding waste.[2][3][4]

Do not mix Gaultherin waste with other waste streams, particularly incompatible materials

such as strong acids/alkalis or strong oxidizing/reducing agents.[1][2]

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE".[2]

The label must also include the chemical name "Gaultherin" and its concentration if in a

solution.[2][3]

Storage:

Store the sealed waste container in a cool, well-ventilated area away from direct sunlight

and sources of ignition.[1]

The designated storage area, often referred to as a Satellite Accumulation Area (SAA),

should be located at or near the point of generation and under the control of laboratory

personnel.[5]

Ensure that the storage area prevents any potential release to the environment, such as

near drains or water courses.[1][3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow your institution's specific procedures for requesting a hazardous waste pickup,

which may involve completing a specific form.[2][3]

Crucially, do not dispose of Gaultherin down the drain or in regular trash. Its high aquatic

toxicity necessitates professional handling and disposal to prevent environmental
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contamination.[1]

Quantitative Data Summary
Parameter Value/Instruction Source

GHS Hazard Classifications

Acute toxicity, Oral (Category

4)Acute aquatic toxicity

(Category 1)Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Disposal Precautionary

Statement

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Experimental Protocols and Workflows
The proper disposal of Gaultherin follows a logical workflow designed to ensure safety and

environmental compliance. The following diagram illustrates this process.
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Caption: Workflow for the proper disposal of Gaultherin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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